Cas no 60445-01-4 (9,10-Anthracenedione, 1,2,5-trihydroxy-3-methyl-)

• Product Name: 9,10-Anthracenedione, 1,2,5-trihydroxy-3-methyl-
• CAS No: 60445-01-4
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• CID: 497661
• PubChem ID: 12322346
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,2,5-trihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,2,5-trihydroxy-3-methyl-
• 1,2,5-trihydroxy-3-methylanthracene-9,10-dione
• 60445-01-4
• DTXSID80488781

• Inchi： 1S/C15H10O5/c1-6-5-8-11(15(20)12(6)17)13(18)7-3-2-4-9(16)10(7)14(8)19/h2-5,16-17,20H,1H3
• InChI Key： JHSWEWTWDUFSIY-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=CC2C(C3C(=CC=CC=3C(C=21)=O)O)=O)O

Computed Properties

• Exact Mass: 270.0528
• Monoisotopic Mass: 270.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones